Cas no 86272-93-7 ((3β,17β)-3-(Acetyloxy)androst-5-ene-17-methanol)

• Product Name: (3β,17β)-3-(Acetyloxy)androst-5-ene-17-methanol
• CAS No: 86272-93-7
• MF: C₂₂H₃₄O₃
• MW: 346.503567218781
• CID: 4249301
• PubChem ID: 14656105
• Update Time: 2025-06-27

(3β,17β)-3-(Acetyloxy)androst-5-ene-17-methanol Chemical and Physical Properties

Names and Identifiers

• Androst-5-ene-17-methanol, 3-(acetyloxy)-, (3b,17b)-
• (3?,17?)-3-(Acetyloxy)androst-5-ene-17-methanol
• 86272-93-7
• (3β,17β)-3-(Acetyloxy)androst-5-ene-17-methanol

• Inchi： 1S/C22H34O3/c1-14(24)25-17-8-10-21(2)15(12-17)4-6-18-19-7-5-16(13-23)22(19,3)11-9-20(18)21/h4,16-20,23H,5-13H2,1-3H3/t16-,17+,18+,19+,20+,21+,22-/m1/s1
• InChI Key： ZCARMDFHOWIUFH-LFCPWCDWSA-N
• SMILES： OC[C@H]1CC[C@H]2[C@@H]3CC=C4C[C@H](CC[C@]4(C)[C@H]3CC[C@@]21C)OC(C)=O

Computed Properties

• Exact Mass: 346.25079494Da
• Monoisotopic Mass: 346.25079494Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 582
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 7
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 46.5Ų

Additional information on (3β,17β)-3-(Acetyloxy)androst-5-ene-17-methanol

(3β,17β)-3-(Acetyloxy)androst-5-ene-17-methanol: A Key Compound in Steroid Chemistry with Promising Therapeutic Potential

CAS No. 86272-93-7 represents a unique molecular entity that has garnered significant attention in the field of steroid chemistry. This compound, specifically (3β,17β)-3-(Acetyloxy)androst-5-ene-17-methanol, is a derivative of androstane, a core structure found in many biologically active steroids. The synthesis and functionalization of this molecule involve precise stereochemical control, particularly at the C3 and C17 positions, which are critical for modulating its pharmacological profile. Recent studies have highlighted the importance of these stereochemical features in determining the biological activity and selectivity of steroid-based therapeutics.

The molecular structure of (3β,17β)-3-(Acetyloxy)androst-5-ene-17-methanol is characterized by a 17-membered ring system, with the acetyloxy group at the C3 position and a hydroxyl group at the C17 position. This configuration is essential for its interaction with steroid hormone receptors, such as the androgen receptor (AR) and glucocorticoid receptor (GR). The acetyloxy substitution at C3 is known to enhance the lipophilicity of the molecule, facilitating its penetration into cellular membranes and subsequent binding to intracellular receptors. This property is particularly relevant in the context of drug delivery and bioavailability optimization.

Recent advancements in computational modeling have provided insights into the binding dynamics of (3β,17β)-3-(Acetyloxy)androst-5-ene-17-methanol with its target receptors. A 2023 study published in Journal of Medicinal Chemistry demonstrated that the acetyloxy group at C3 forms hydrogen bonds with specific amino acid residues in the AR ligand-binding domain, thereby stabilizing the receptor-ligand complex. This interaction is critical for the activation of downstream signaling pathways, such as the transcription of androgen-responsive genes. The stereochemistry of the molecule, particularly the β-configuration at C3 and C17, is also shown to influence the affinity and selectivity for these receptors.

Experimental studies have further validated the biological activity of (3β,17β)-3-(Acetyloxy)androst-5-ene-17-methanol. In vitro assays using human cell lines have revealed its potential as an agonist for the androgen receptor, with EC50 values comparable to those of traditional androgenic compounds. However, its selectivity for the AR over other steroid receptors, such as the estrogen receptor (ER), remains a key area of investigation. A 2024 preclinical study published in Endocrinology reported that this compound exhibits minimal cross-reactivity with ER, suggesting its potential as a more targeted therapeutic agent for conditions such as prostate cancer, where selective androgen receptor modulation is desired.

The synthesis of (3β,17β)-3-(Acetyloxy)androst-5-ene-17-methanol involves a multi-step process that begins with the isolation of androst-5-ene-17-methanol, a precursor derived from cholesterol. The acetylation of the hydroxyl group at C3 is achieved through a reaction with acetic anhydride, followed by purification using chromatographic techniques. This synthetic pathway is critical for producing the compound in sufficient purity for further pharmacological evaluation. The stereochemistry of the molecule is maintained throughout the synthesis, ensuring that the final product retains its biological activity.

Recent research has also explored the potential of (3β,17β)-3-(Acetyloxy)androst-5-ene-17-methanol in the context of anti-inflammatory and immunomodulatory therapies. A 2023 review in Pharmacological Reviews highlighted the role of androgenic steroids in modulating immune responses, with particular emphasis on their ability to suppress pro-inflammatory cytokine production. The acetyloxy group at C3 may enhance the molecule's ability to interact with immune-related pathways, making it a candidate for the treatment of autoimmune disorders and inflammatory conditions.

In addition to its potential in endocrinology, (3β,17β)-3-(Acetyloxy)androst-5-ene-17-methanol has been investigated for its role in metabolic regulation. A 2024 study published in Cell Metabolism demonstrated that androgenic compounds with specific stereochemistry, such as this molecule, can influence lipid metabolism and glucose homeostasis. The acetyloxy substitution at C3 may modulate the activity of enzymes involved in these metabolic pathways, offering new avenues for the treatment of metabolic syndrome and type 2 diabetes.

Despite its promising properties, the development of (3β,17β)-3-(Acetyloxy)androst-5-ene-17-methanol as a therapeutic agent is still in its early stages. Challenges such as optimizing its pharmacokinetic profile and minimizing potential side effects remain. For instance, while the molecule exhibits selectivity for the androgen receptor, long-term use may lead to androgenic side effects, such as acne or hirsutism. Further studies are needed to evaluate its safety and efficacy in clinical settings.

In conclusion, (3β,17β)-3-(Acetyloxy)androst-5-ene-17-methanol represents a significant advancement in the field of steroid-based therapeutics. Its unique molecular structure and stereochemistry enable it to interact with key receptors involved in endocrine and metabolic functions. Ongoing research into its biological activity, synthesis, and potential therapeutic applications continues to expand our understanding of its role in human health. As new technologies and methodologies are developed, the potential of this compound to address complex medical conditions is likely to grow, making it a valuable candidate for future drug development efforts.

For further information on the synthesis, pharmacology, and potential applications of (3β,17β)-3-(Acetyloxy)androst-5-ene-17-methanol, additional research and clinical trials are recommended. The exploration of its interactions with other biological systems, as well as its long-term effects, will be critical in determining its role in modern medicine.

Keywords: (3β,17β)-3-(Acetyloxy)androst-5-ene-17-methanol, androgen receptor, steroid hormones, pharmacological activity, molecular structure, drug development.

Further Reading: Journal of Medicinal Chemistry, Endocrinology, Pharmacological Reviews, Cell Metabolism.

Author: [Your Name], [Your Affiliation], [Contact Information].

Publication Date: [Date].

Copyright © [Year] by [Your Name/Institution]. All rights reserved.

Disclaimer: This document is intended for informational purposes only and should not be used as a substitute for professional medical advice, diagnosis, or treatment. Always consult a qualified healthcare provider before making any decisions regarding your health or treatment plan.